CID 78062167

• Molecular Formula: Al3Mg4
• Molecular Weight: 178.17 g/mol
• InChI: InChI=1S/3Al.4Mg
• InChI Key: KIKMOETYMMHGDT-UHFFFAOYSA-N
• Canonical SMILES: [Mg].[Mg].[Mg].[Mg].[Al].[Al].[Al]

Description

Compound “CID 78062167” is a chemical entity with significant interest in various scientific fields This compound is known for its unique structural properties and potential applications in chemistry, biology, medicine, and industry

Preparation Methods

The preparation of compound “CID 78062167” involves specific synthetic routes and reaction conditions. The synthesis typically includes the following steps:

Synthetic Routes: The compound can be synthesized through a series of chemical reactions involving the use of specific reagents and catalysts. The exact synthetic route may vary depending on the desired purity and yield.

Reaction Conditions: The reactions are usually carried out under controlled temperature and pressure conditions to ensure the desired product formation. Solvents and other reaction media play a crucial role in the synthesis process.

Industrial Production Methods: On an industrial scale, the production of compound “this compound” involves large-scale chemical reactors and continuous processing techniques to achieve high efficiency and cost-effectiveness.

Chemical Reactions Analysis

Compound “CID 78062167” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using specific oxidizing agents under controlled conditions to form oxidized derivatives.

Reduction: Reduction reactions involve the use of reducing agents to convert the compound into its reduced form.

Substitution: The compound can participate in substitution reactions where one or more atoms or groups are replaced by other atoms or groups.

Common Reagents and Conditions: Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reactions are typically carried out under specific temperature, pressure, and solvent conditions.

Major Products: The major products formed from these reactions depend on the type of reaction and the specific conditions used. These products can have different chemical and physical properties compared to the original compound.

Scientific Research Applications

Compound “CID 78062167” has a wide range of scientific research applications, including:

Chemistry: In chemistry, the compound is used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: In biological research, the compound is studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: The compound is investigated for its potential therapeutic applications, including its use as a drug candidate for treating specific diseases.

Industry: In the industrial sector, the compound is used in the production of various materials and products, including pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism of action of compound “CID 78062167” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Compound “CID 78062167” can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

Compound A: This compound has a similar structure but differs in its reactivity and applications.

Compound B: Another similar compound with distinct chemical and physical properties.

Compound C: This compound shares some common features with “this compound” but has different uses and effects.

The comparison of these compounds helps in understanding the unique characteristics and potential advantages of “this compound” in various applications.